Cas no 159358-51-7 (Lactose-3’-sulfate)

Lactose-3’-sulfate is a sulfated derivative of lactose, where a sulfate group is specifically introduced at the 3’-position of the galactose moiety. This modification enhances its solubility and stability in aqueous solutions, making it valuable for biochemical and pharmaceutical research. The sulfated structure imparts unique ionic properties, facilitating interactions with proteins, enzymes, or cell surfaces, which can be leveraged in studies involving carbohydrate-protein recognition or drug delivery systems. Its well-defined chemical structure ensures reproducibility in experimental applications. Lactose-3’-sulfate is particularly useful as a reference standard or intermediate in glycobiology research, offering precise control over sulfation patterns in synthetic glycoconjugate development.

Lactose-3’-sulfate structure

Product Name:Lactose-3’-sulfate

CAS No:159358-51-7

MF:C₁₂H₂₂O₁₄S

MW:422.359684467316

CID:109194

PubChem ID:71749715

Update Time:2025-06-09

Lactose-3’-sulfate Chemical and Physical Properties

Names and Identifiers

- D-Glucose,4-O-(3-O-sulfo-b-D-galactopyranosyl)-
- Lactose3'-sulfate
- [(2R,3S,4S,5R,6S)-3,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-4-yl] hydrogen sulfate
- Lactose-3’-sulfate
- Lactose-3'-sulfate
- 4-O-(3-O-Sulfo-β-D-galactopyranosyl)-D-glucose
- Lactose 3'-O-sulfate
- 4-O-(3-O-Sulfo-beta-D-galactopyranosyl)-D-glucopyranose
- CHEBI:152485
- 159358-51-7
- Gal3S(b1-4)Glc
- Lactose 3'-sulfate
- DTXSID00857915
- beta-D-Galp3S-(1->4)-D-Glcp
- WURCS=2.0/2,2,1/[a2122h-1x_1-5][a2112h-1b_1-5_3*OSO/3=O/3=O]/1-2/a4-b1
- W-201440
- 3-O-sulfo-beta-D-galacto-hexopyranosyl-(1->4)-D-gluco-hexopyranose
- Inchi： 1S/C12H22O14S/c13-1-3-5(15)10(26-27(20,21)22)8(18)12(24-3)25-9-4(2-14)23-11(19)7(17)6(9)16/h3-19H,1-2H2,(H,20,21,22)/t3-,4-,5+,6-,7-,8-,9-,10+,11?,12+/m1/s1
- InChI Key： ZMPFTLRVVIHHOO-YAEJXKJKSA-N
- SMILES： S(=O)(=O)(O)O[C@H]1[C@H]([C@@H](CO)O[C@H]([C@@H]1O)O[C@@H]1[C@@H](CO)OC([C@@H]([C@H]1O)O)O)O

Computed Properties

Exact Mass: 422.07300
Monoisotopic Mass: 422.073
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 8
Hydrogen Bond Acceptor Count: 14
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 579
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 9
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 241A^2
XLogP3: -5.1

Experimental Properties

PSA: 241.28000
LogP: -4.48930

Lactose-3’-sulfate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	L165225-1mg	Lactose-3’-sulfate	159358-51-7	1mg	$ 127.00	2023-09-07
TRC	L165225-2mg	Lactose-3’-sulfate	159358-51-7	2mg	$190.00	2023-05-18
TRC	L165225-5mg	Lactose-3’-sulfate	159358-51-7	5mg	$425.00	2023-05-18
TRC	L165225-20mg	Lactose-3’-sulfate	159358-51-7	20mg	$1570.00	2023-05-18
SHENG KE LU SI SHENG WU JI SHU	sc-280892-2 mg	Lactose-3′-sulfate,	159358-51-7	2mg	￥2,407.00	2023-07-10
Biosynth	OL07231-1 mg	Lactose 3'-sulfate	159358-51-7	1mg	$228.69	2023-01-03
Biosynth	OL07231-2 mg	Lactose 3'-sulfate	159358-51-7	2mg	$381.16	2023-01-03
Biosynth	OL07231-5 mg	Lactose 3'-sulfate	159358-51-7	5mg	$762.30	2023-01-03
Biosynth	OL07231-10 mg	Lactose 3'-sulfate	159358-51-7	10mg	$1,270.50	2023-01-03
Biosynth	OL07231-25 mg	Lactose 3'-sulfate	159358-51-7	25mg	$2,750.00	2023-01-03